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Compound of Interest

Compound Name: Methylacifluorfen-d3

Cat. No.: B12412926

Technical Guide: Methylacifluorfen-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methylacifluorfen-d3, a
deuterated isotopologue of the herbicide Acifluorfen-methyl. This document details its chemical
properties, mechanism of action, and relevant experimental methodologies.

Core Chemical Data

Methylacifluorfen is the common name for the methyl ester of Acifluorfen. The deuterated form,
Methylacifluorfen-d3, is labeled with three deuterium atoms on the methyl group. While a
specific CAS number for Methylacifluorfen-d3 is not readily available in public databases, the
pertinent information for its non-deuterated form, Acifluorfen-methyl, is well-documented. For
the purpose of this guide, the molecular weight of the d3 variant has been calculated.
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Property Value Source

Methylacifluorfen-d3

Compound Name _
(Acifluorfen-methyl-d3)

50594-67-7 (for non-
CAS Number _ [11[2][3][4]
deuterated Acifluorfen-methyl)

Molecular Formula C15HeD3CIF3NOs
Molecular Weight (d3) 378.70 g/mol Calculated
Molecular Weight 375.68 g/mol [1]

Mechanism of Action: Protoporphyrinogen Oxidase
Inhibition
Acifluorfen and its methyl ester are diphenyl ether herbicides that act by inhibiting the enzyme

protoporphyrinogen oxidase (PPO or Protox). This enzyme is critical in the chlorophyll and

heme biosynthesis pathways in plants.

The inhibition of PPO leads to the accumulation of protoporphyrinogen IX, which then leaks
from the plastid into the cytoplasm. In the cytoplasm, it is oxidized to protoporphyrin IX.
Protoporphyrin IX is a potent photosensitizer. In the presence of light and oxygen, it generates
reactive oxygen species (ROS), such as singlet oxygen. These ROS cause rapid lipid
peroxidation of cell membranes, leading to membrane disruption, leakage of cellular contents,

and ultimately, cell death.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methylacifluorfen-d3 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412926#methylacifluorfen-d3-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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